Cas no 42109-74-0 (4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide)

• Product Name: 4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide
• CAS No: 42109-74-0
• MF: C₁₀H₁₃O₃PS
• MW: 244.247182607651
• CID: 334748
• PubChem ID: 6451825
• Update Time: 2025-04-19

4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide
• 2-ethoxy-6-methyl-2-sulfanylidene-4H-1,3,2λ⁵-benzodioxaphosphinine
• 42109-74-0
• DTXSID30962283
• 4H-1,3,2-Dioxaphosphorino(5,4-b)pyridine, 2-ethoxy-6-methyl-, 2-sulfide
• 2-Ethoxy-6-methyl-2H,4H-1,3,2lambda~5~-benzodioxaphosphinine-2-thione

• Inchi： 1S/C10H13O3PS/c1-3-11-14(15)12-7-9-6-8(2)4-5-10(9)13-14/h4-6H,3,7H2,1-2H3
• InChI Key： DCZSMDTZLPYQIF-UHFFFAOYSA-N
• SMILES： S=P1(OCC)OC2C=CC(C)=CC=2CO1

Computed Properties

• Exact Mass: 244.032301
• Monoisotopic Mass: 244.032301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8

Experimental Properties

• Density: 1.29
• Boiling Point: 309.7°Cat760mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.571
• PSA: 69.59000
• LogP: 3.81560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates